Cas no 1099653-17-4 (4-(2-methoxy-5-nitrophenyl)butan-2-one)

4-(2-Methoxy-5-nitrophenyl)butan-2-one is a synthetic organic compound featuring a butanone backbone substituted with a 2-methoxy-5-nitrophenyl group. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly for pharmaceuticals and fine chemicals. The presence of both methoxy and nitro functional groups enhances its utility in electrophilic and nucleophilic reactions, enabling precise modifications for target molecule construction. Its well-defined molecular architecture ensures consistent performance in multi-step syntheses. The compound’s stability under standard conditions and compatibility with common solvents further contribute to its practicality in laboratory and industrial applications. Suitable for controlled functionalization, it serves as a versatile building block in complex chemical transformations.

4-(2-methoxy-5-nitrophenyl)butan-2-one structure

1099653-17-4 structure

Product Name:4-(2-methoxy-5-nitrophenyl)butan-2-one

CAS No:1099653-17-4

MF:C₁₁H₁₃NO₄

MW:223.225223302841

CID:6336484

PubChem ID:43370303

Update Time:2025-05-28

4-(2-methoxy-5-nitrophenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

- 4-(2-methoxy-5-nitrophenyl)butan-2-one
- 1099653-17-4
- CS-0275915
- EN300-1844774
- Inchi： 1S/C11H13NO4/c1-8(13)3-4-9-7-10(12(14)15)5-6-11(9)16-2/h5-7H,3-4H2,1-2H3
- InChI Key： PHWWGGBQMUHVMF-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=CC=1CCC(C)=O)[N+](=O)[O-]

Computed Properties

Exact Mass: 223.08445790g/mol
Monoisotopic Mass: 223.08445790g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 72.1Å²

4-(2-methoxy-5-nitrophenyl)butan-2-one Pricemore >>

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Enamine	EN300-1844774-0.05g	4-(2-methoxy-5-nitrophenyl)butan-2-one	1099653-17-4	0.05g	$528.0	2023-09-19
Enamine	EN300-1844774-0.1g	4-(2-methoxy-5-nitrophenyl)butan-2-one	1099653-17-4	0.1g	$553.0	2023-09-19
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